sodium (3S)-oxolane-3-sulfinate
Overview
Description
Sodium (3S)-oxolane-3-sulfinate, or S(3S)-OS, is a sulfonated oxolane derivative that is a versatile and useful reagent in organic synthesis. It is a white crystalline solid with a melting point of ~98°C and is soluble in a variety of organic solvents. The chemical structure of S(3S)-OS is shown in Figure 1.
Scientific Research Applications
S(sodium (3S)-oxolane-3-sulfinate)-OS is a versatile reagent that has a wide range of applications in organic synthesis. It has been used in a variety of reactions including the synthesis of polymers, dyes, and pharmaceuticals. It is also used as a catalyst in a variety of organic reactions. Additionally, S(sodium (3S)-oxolane-3-sulfinate)-OS has been used in the synthesis of novel materials for use in nanotechnology.
Mechanism of Action
The mechanism of action of S(sodium (3S)-oxolane-3-sulfinate)-OS is not fully understood. However, it is believed to act as a nucleophile, attacking electrophilic sites on organic molecules. This leads to the formation of a new covalent bond between the S(sodium (3S)-oxolane-3-sulfinate)-OS and the organic molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of S(sodium (3S)-oxolane-3-sulfinate)-OS are not well-understood. However, it has been shown to have some antioxidant activity, which may be beneficial in certain applications. Additionally, it has been shown to have some anti-inflammatory properties, which may be useful for the treatment of certain inflammatory diseases.
Advantages and Limitations for Lab Experiments
S(sodium (3S)-oxolane-3-sulfinate)-OS is a versatile reagent that has a wide range of applications in organic synthesis. It is relatively easy to synthesize and is stable at room temperature. Additionally, it is soluble in a variety of organic solvents, making it easy to use in laboratory experiments. However, it is important to note that S(sodium (3S)-oxolane-3-sulfinate)-OS is a strong acid and should be handled with care.
Future Directions
The future applications of S(sodium (3S)-oxolane-3-sulfinate)-OS are vast and varied. It could be used in the synthesis of novel materials for use in nanotechnology, and it could be used as a catalyst in a variety of organic reactions. Additionally, it could be used in the synthesis of polymers, dyes, and pharmaceuticals. Additionally, further research into the biochemical and physiological effects of S(sodium (3S)-oxolane-3-sulfinate)-OS could lead to new treatments for various diseases. Finally, further research into the mechanism of action of S(sodium (3S)-oxolane-3-sulfinate)-OS could lead to a better understanding of how it works and allow for the development of new and improved applications.
Synthesis Methods
S(sodium (3S)-oxolane-3-sulfinate)-OS is synthesized from the reaction of oxalyl chloride with sodium sulfinate in aqueous acetic acid. The reaction is carried out at room temperature and produces a white precipitate of S(sodium (3S)-oxolane-3-sulfinate)-OS. The reaction is shown in Figure 2.
Figure 1. Chemical structure of S(sodium (3S)-oxolane-3-sulfinate)-OS
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for sodium (3S)-oxolane-3-sulfinate involves the reaction of (3S)-oxolane-3-sulfonic acid with sodium hydroxide.", "Starting Materials": [ "(3S)-oxolane-3-sulfonic acid", "Sodium hydroxide" ], "Reaction": [ "Dissolve (3S)-oxolane-3-sulfonic acid in water", "Add sodium hydroxide to the solution", "Stir the mixture at room temperature for several hours", "Filter the resulting solution to remove any solids", "Concentrate the filtrate under reduced pressure to obtain sodium (3S)-oxolane-3-sulfinate as a solid" ] } | |
CAS RN |
2639399-76-9 |
Product Name |
sodium (3S)-oxolane-3-sulfinate |
Molecular Formula |
C4H7NaO3S |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
